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Compound of Interest

Compound Name: 2,7-Diacetylfluorene

CAS No.: 961-27-3

Cat. No.: B1296301

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,7-Diacetylfluorene is a symmetrical aromatic ketone that has garnered significant interest

within the scientific community. Its rigid, planar fluorene core, functionalized with acetyl groups

at the 2 and 7 positions, imparts unique electronic and structural characteristics. This guide

provides an in-depth overview of 2,7-diacetylfluorene, covering its fundamental properties,

synthesis, reactivity, and diverse applications, with a particular focus on its role in materials

science and as a precursor for advanced organic molecules.

Core Properties of 2,7-Diacetylfluorene
The fundamental physicochemical properties of 2,7-diacetylfluorene are crucial for its

application in various scientific domains. Its identity is unequivocally established by its

Chemical Abstracts Service (CAS) Registry Number: 961-27-3[1][2][3].

A summary of its key properties is presented in the table below:
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Property Value Source(s)

CAS Number 961-27-3 [1][2][3]

Molecular Formula C17H14O2 [1][2]

Molecular Weight 250.29 g/mol [1][2]

Melting Point 173 °C [2]

Boiling Point 459.6 ± 38.0 °C at 760 mmHg [2]

Density 1.2 ± 0.1 g/cm³ [2]

Flash Point 171.0 ± 23.8 °C [2]

Appearance
Not explicitly stated, likely a

solid at room temperature

Solubility
Not explicitly detailed in the

provided results

Synthesis and Reactivity
The fluorene scaffold is amenable to functionalization at several positions, with the 2, 7, and 9

positions being the most reactive. The synthesis of 2,7-diacetylfluorene typically involves

electrophilic substitution reactions on the fluorene ring system[4].

A generalized synthetic workflow for the preparation of 2,7-diacetylfluorene and its derivatives

is outlined below. This often starts from fluorene or a pre-functionalized fluorene derivative.

Fluorene 2,7-Dibromofluorene Bromination 2,7-Diacetylfluorene Acetylation (e.g., Friedel-Crafts) Functional Derivatives Further Reactions 

Click to download full resolution via product page

Caption: Generalized synthetic pathway to 2,7-diacetylfluorene and its derivatives.

The acetyl groups in 2,7-diacetylfluorene are versatile handles for a wide array of chemical

transformations. These reactive sites allow for the construction of more complex molecules,
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making it a valuable building block in organic synthesis. For instance, the acetyl groups can

undergo condensation reactions to form Schiff bases or be used in cross-coupling reactions to

extend the conjugated system[5].

Key Applications in Research and Development
The unique photophysical and electronic properties of the fluorene core, combined with the

reactivity of the acetyl groups, make 2,7-diacetylfluorene a compound of interest in several

advanced applications.

Materials Science and Organic Electronics
Fluorene derivatives are well-known for their blue-light emission and high charge-carrier

mobility, making them prime candidates for organic light-emitting diodes (OLEDs) and other

organic electronic devices[6][7]. 2,7-Diacetylfluorene serves as a key reactant in the synthesis

of (dioxaborine)fluorene derivatives, which are utilized in the fabrication of light-emitting

diodes[1]. The acetyl groups can be modified to tune the electronic properties of the resulting

polymers and small molecules, influencing their electroluminescent characteristics.

The synthesis of sterically hindered 2,7-diaryl fluorenes via Suzuki-Miyaura cross-coupling

reactions highlights the utility of fluorene derivatives in creating materials with specific

photophysical properties[8]. While this example uses a dichloro-derivative, the principle of

functionalizing the 2 and 7 positions is central to developing novel organic materials.

Precursor for Biologically Active Molecules
The fluorene scaffold is also found in molecules with interesting biological activities. For

example, derivatives of 2,7-diaminofluorene have been investigated as potent inhibitors of the

Hepatitis C virus[5]. Although not a direct application of 2,7-diacetylfluorene, this

demonstrates the potential of the 2,7-disubstituted fluorene core in medicinal chemistry and

drug development. The acetyl groups could potentially be converted to other functional groups,

such as amines, to access a diverse range of bioactive compounds.

Safety and Handling
As with any chemical substance, proper safety precautions must be observed when handling

2,7-diacetylfluorene. The available safety data indicates that it can cause skin, eye, and
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respiratory irritation[2][9].

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection[2][9].

Ventilation: Use only outdoors or in a well-ventilated area[9].

Handling: Avoid breathing dust, mist, or gas. Wash skin thoroughly after handling[2][9].

Storage: Store in a cool, dry place in a tightly closed container[2].

In case of exposure, it is crucial to seek medical attention. For eye contact, flush with plenty of

water for at least 15 minutes. For skin contact, wash with soap and water. If inhaled, move the

person to fresh air[2][9].

Conclusion
2,7-Diacetylfluorene is a valuable and versatile chemical compound with a well-defined set of

properties. Its utility as a building block in the synthesis of advanced materials for organic

electronics, particularly OLEDs, is a significant area of current research. Furthermore, the

reactivity of its acetyl groups opens up possibilities for the creation of novel compounds with

potential applications in medicinal chemistry. As research into fluorene-based materials

continues to expand, the importance of 2,7-diacetylfluorene as a key intermediate is likely to

grow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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